2-((Methylthio)sulfonyl)ethanesulfonic acid sodium salt
Overview
Description
“2-((Methylthio)sulfonyl)ethanesulfonic acid sodium salt” is a chemical compound with the molecular formula C3H7O3S2 . It is a derivative of ethanesulfonic acid, which is a sulfonic acid with the chemical formula CH3CH2SO3H . The conjugate base of ethanesulfonic acid is known as ethanesulfonate .
Synthesis Analysis
Sodium sulfinates, which include “2-((Methylthio)sulfonyl)ethanesulfonic acid sodium salt”, have been used as versatile building blocks for preparing many valuable organosulfur compounds . They can act as sulfonylating, sulfenylating, or sulfinylating reagents, depending on reaction conditions . They have been used in synthesizing thiosulfonates, sulfonamides, sulfides, and sulfones, including vinyl sulfones, allyl sulfones, and β-keto sulfones .Molecular Structure Analysis
The molecular structure of “2-((Methylthio)sulfonyl)ethanesulfonic acid sodium salt” consists of three carbon atoms, seven hydrogen atoms, three oxygen atoms, and two sulfur atoms . The average mass of the molecule is 155.216 Da, and the monoisotopic mass is 154.984207 Da .Chemical Reactions Analysis
Sodium sulfinates, including “2-((Methylthio)sulfonyl)ethanesulfonic acid sodium salt”, have been used in various chemical reactions. They have been used in S–S, N–S, and C–S bond-forming reactions . They have also been used in sulfonyl radical-triggered ring-closing sulfonylation and multicomponent reactions .properties
IUPAC Name |
sodium;2-methylsulfanylsulfonylethanesulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H8O5S3.Na/c1-9-11(7,8)3-2-10(4,5)6;/h2-3H2,1H3,(H,4,5,6);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONSHWRYIJNFSRL-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSS(=O)(=O)CCS(=O)(=O)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7NaO5S3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((Methylthio)sulfonyl)ethanesulfonic acid sodium salt | |
CAS RN |
155450-07-0 |
Source
|
| Record name | (2-Sulfonatoethyl)methanethiosulfonate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0155450070 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sodium (2-sulfonatoethyl)methanethiosulfonate | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/J4SU48UKA9 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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